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Compound of Interest

Compound Name: Tin(2+);dibromide

Cat. No.: B160491

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Tin(Il) bromide (SnBr2), tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital to ensure a safe laboratory environment.

Chemical Identifier:
e Name: Tin(Il) bromide, Stannous bromide
e CAS Number: 10031-24-0

e Molecular Formula: SnBr2

Hazard Identification and Personal Protective
Equipment (PPE)

Tin(Il) bromide is a corrosive solid that can cause severe skin burns and eye damage.[1][2][3] It
is harmful if swallowed and causes irritation to the respiratory tract.[1][4] Therefore, stringent
adherence to PPE guidelines is mandatory.

Summary of Required Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a
face shield.[1]

To protect against dust,
splashes, and severe eye
damage.[2]

Skin Protection

Nitrile or rubber gloves.[1] A
lab coat or apron is also

required.[1]

To prevent skin contact, which
can cause burns and

ulcerations.[1]

Respiratory Protection

An approved respirator should
be used, especially when dust
formation is possible.[1][5] A
type P3 (EN 143) respirator
cartridge is recommended.[6]

To avoid inhalation of dust
which can cause chemical

burns to the respiratory tract.

[1]

Additional Protection

An eyewash station and a
quick-drench shower must be
readily accessible in the work
area.[1][4]

To provide immediate
decontamination in case of

accidental exposure.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Tin(Il) bromide is essential to minimize risks. The following

workflow outlines the key stages from preparation to the conclusion of an experiment.
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Workflow for Handling Tin(ll) Bromide

Preparation

Review Safety Data Sheet (SDS)

A4

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

A

Ensure Fume Hood is Operational

Begin Experiment

Handling & Ev)erimentation

Work Within a Fume Hood

Y

Handle Under a Dry Atmosphere (e.g., Nitrogen)

A4

Avoid Dust Formation

Y

Keep Container Closed When Not in Use

Experiment Complete

Post-Experim‘?nt & Cleanup

Decontaminate Work Area

A4

Remove PPE Correctly

A

Wash Hands Thoroughly

Waste E;isposal

Segregate Tin(ll) Bromide Waste

A

Dispose of in Accordance with Local, State, and Federal Regulations

Click to download full resolution via product page

Workflow for the safe handling of Tin(ll) bromide from preparation to disposal.
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Experimental Protocols

Storage:
e Store in a cool, dry, and well-ventilated area.[1]
o Keep containers tightly closed.[5]

» Handle and store under a dry, inert atmosphere as prolonged exposure to the atmosphere
may degrade the product.[1]

» Store away from strong bases and oxidizing agents.[1][5]

Handling:

o Always work in a well-ventilated area, preferably in a chemical fume hood.[1][5]
e Avoid the formation and inhalation of dust.[1]

e Wash hands and any exposed skin thoroughly after handling.[1][2]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to flush
under the eyelids.[1] Seek immediate medical
attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.
[1] Rinse the affected skin area with plenty of
water.[1] Seek medical assistance if irritation

persists.[1]

Inhalation

Move the individual to fresh air and keep them
at rest.[1] If breathing is difficult, administer
oxygen. If not breathing, give artificial
respiration.[1] Seek immediate medical
attention.[2][5]

Ingestion

Do NOT induce vomiting.[1] If the person is
conscious, rinse their mouth with water.[1]
Never give anything by mouth to an
unconscious person.[1][5] Seek immediate

medical attention.[5]

Disposal Plan

Proper disposal of Tin(ll) bromide and its containers is crucial to prevent environmental

contamination.

Spill Cleanup:

¢ In case of a small spill, it can be mixed with powdered sodium bicarbonate, lime, or calcium

carbonate and then swept up.[1]

¢ Avoid raising dust during cleanup.[1]

o Prevent spillage from entering drains or the environment.[1]

Waste Disposal:
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» Dispose of contents and containers in accordance with all applicable local, state, and federal
regulations.[1][5]

e The material should be disposed of at an approved waste disposal plant.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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